BE“GHE Foundational & Exploratory

Check Availability & Pricing

N-Nitrosodiisobutylamine-d4: A Technical Guide
for Researchers

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: N-Nitrosodiisobutylamine-d4

Cat. No.: B15136746

CAS Number: 1794897-96-3

This technical guide provides an in-depth overview of N-Nitrosodiisobutylamine-d4, a
deuterated N-nitrosamine, for researchers, scientists, and professionals in drug development.
This document covers its chemical and physical properties, its critical role as an internal
standard in analytical chemistry, relevant experimental protocols, and essential safety
information.

Core Compound Specifications

N-Nitrosodiisobutylamine-d4 is the deuterated form of N-Nitrosodiisobutylamine (CAS: 997-
95-5), a known carcinogenic compound.[1][2] The incorporation of four deuterium atoms makes
it an ideal internal standard for sensitive analytical methods, particularly in mass spectrometry-
based assays, to ensure accurate quantification of its non-deuterated counterpart.[3]

Chemical and Physical Properties
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Property Value Reference(s)
CAS Number 1794897-96-3 [4][5]
Molecular Formula CsH14DaN20 (1121141511611 71
Molecular Weight 162.27 g/mol [L121[4151161171
Appearance Clear Brown Oill [7]

Purity >95% (by GC) [5]

N 2-8°C or -20°C, in an amber
Storage Conditions ] ) [41517]
vial under an inert atmosphere.

2-Methyl-N-(2-methylpropyl)-N-
Synonyms nitroso-1-propanamine-d4; [21[7]
Diisobutylnitrosamine-d4

Unlabeled CAS Number 997-95-5 [1][5]

Role in Analytical Chemistry and Drug Development

N-Nitrosodiisobutylamine-d4 serves as a crucial analytical tool, primarily as a stable isotope-
labeled internal standard for the quantification of N-Nitrosodiisobutylamine in various matrices,
including active pharmaceutical ingredients (APIs) and finished drug products.[4][6] The
presence of nitrosamine impurities in pharmaceuticals is a significant concern for regulatory
agencies worldwide due to their potential carcinogenicity.[2][5]

Accurate and precise analytical methods are therefore essential to monitor and control these
impurities at trace levels.[1] The use of a deuterated internal standard like N-
Nitrosodiisobutylamine-d4 is the gold standard in quantitative mass spectrometry as it co-
elutes with the analyte of interest and experiences similar ionization effects, thus compensating
for matrix effects and variations in sample preparation and instrument response.[3][9]

Logical Workflow for Nitrosamine Impurity Analysis

The following diagram illustrates a typical workflow for the analysis of nitrosamine impurities in
pharmaceutical products, highlighting the role of the deuterated internal standard.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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